Cas no 2411334-97-7 (methyl (2E)-4-oxo-4-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]but-2-enoate)

Methyl (2E)-4-oxo-4-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]but-2-enoate is a specialized chemical compound featuring a conjugated α,β-unsaturated ester moiety linked to an azetidine-triazole scaffold. Its structural design combines a rigid heterocyclic core with an electrophilic enone system, making it a versatile intermediate in medicinal chemistry and organic synthesis. The presence of the phenyl-1,2,3-triazole group enhances potential biological interactions, while the azetidine ring contributes to conformational constraint. This compound is particularly valuable in the development of protease inhibitors, kinase modulators, and other bioactive molecules due to its ability to participate in Michael additions and nucleophilic substitutions. Its well-defined reactivity profile supports precise derivatization for targeted applications.
methyl (2E)-4-oxo-4-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]but-2-enoate structure
2411334-97-7 structure
Product Name:methyl (2E)-4-oxo-4-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]but-2-enoate
CAS No:2411334-97-7
MF:C16H16N4O3
MW:312.323243141174
CID:6083178
PubChem ID:165770897
Update Time:2025-05-20

methyl (2E)-4-oxo-4-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]but-2-enoate Chemical and Physical Properties

Names and Identifiers

    • 2411334-97-7
    • EN300-26605390
    • Z4097795184
    • methyl (2E)-4-oxo-4-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]but-2-enoate
    • Inchi: 1S/C16H16N4O3/c1-23-16(22)8-7-15(21)19-9-13(10-19)20-11-14(17-18-20)12-5-3-2-4-6-12/h2-8,11,13H,9-10H2,1H3/b8-7+
    • InChI Key: UAJXKTNCVTXOGJ-BQYQJAHWSA-N
    • SMILES: O=C(/C=C/C(=O)OC)N1CC(C1)N1C=C(C2C=CC=CC=2)N=N1

Computed Properties

  • Exact Mass: 312.12224039g/mol
  • Monoisotopic Mass: 312.12224039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 77.3Ų

methyl (2E)-4-oxo-4-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]but-2-enoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26605390-0.05g
methyl (2E)-4-oxo-4-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]but-2-enoate
2411334-97-7 95.0%
0.05g
$246.0 2025-03-20

Additional information on methyl (2E)-4-oxo-4-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]but-2-enoate

Methyl (2E)-4-Oxo-4-[3-(4-Phenyl-1H-1,2,3-Triazol-1-Yl)Azetidin-1-Yl]But-2-Enoate: A Comprehensive Overview

Methyl (2E)-4-Oxo-4-[3-(4-Phenyl-1H-1,2,3-Triazol-1-Yl)Azetidin-1-Yl]But-2-en oate, also known by its CAS number 2411334977, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl ester group, an azetidine ring, and a triazole moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and development.

The structure of this compound is notable for its azetidine ring, a four-membered cyclic amine, which is known for its rigidity and ability to form stable conformations. The presence of the triazole group further enhances the molecule's stability and bioactivity. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry due to their ability to interact with various biological targets, including enzymes and receptors.

One of the key areas of research involving this compound is its potential as a therapeutic agent. Scientists have been exploring its ability to inhibit specific enzymes that are implicated in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound can act as inhibitors of histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. By modulating HDAC activity, this compound could potentially be used to develop novel anti-cancer therapies.

In addition to its enzymatic inhibition properties, this compound has also been investigated for its anti-inflammatory and antioxidant activities. Research indicates that the triazole moiety plays a crucial role in these effects, contributing to the molecule's ability to scavenge free radicals and reduce inflammation. These findings suggest that it could be a valuable component in the development of treatments for inflammatory diseases such as arthritis and cardiovascular conditions.

The synthesis of methyl (2E)-4-Oxo... has been optimized through various methodologies to enhance yield and purity. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is critical for pharmacological studies where stereochemistry can significantly influence biological activity.

Another area of interest is the study of this compound's interactions with biological membranes and its pharmacokinetic properties. Understanding how it is absorbed, distributed, metabolized, and excreted in the body is essential for determining its suitability as a drug candidate. Preliminary studies suggest that it has favorable pharmacokinetic profiles, making it a promising candidate for further preclinical testing.

Moreover, computational chemistry techniques have been employed to predict the binding affinities of this compound to various protein targets. These in silico studies provide valuable insights into its potential mechanisms of action and guide experimental designs for subsequent validation.

In conclusion, methyl (2E)-4-Oxo... represents a compelling example of how structural complexity can lead to diverse biological activities. Its unique combination of functional groups positions it as a valuable tool in drug discovery and development. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing therapeutic interventions across multiple disease areas.

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